Cas no 1829506-92-4 (2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 1829506-92-4
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• MDL: MFCD32149955
• CID: 5606185
• PubChem ID: 120697281
• Update Time: 2025-06-15

2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-996309
• AKOS026500113
• 1829506-92-4
• 2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid
• 2-(4-acetamido-1H-pyrazol-1-yl)-2-methylpropanoic acid
• Z1991860189

• MDL： MFCD32149955
• Inchi： 1S/C9H13N3O3/c1-6(13)11-7-4-10-12(5-7)9(2,3)8(14)15/h4-5H,1-3H3,(H,11,13)(H,14,15)
• InChI Key： VPKYEULOBSWIDB-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)N1C=C(C=N1)NC(C)=O)=O

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid

2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic Acid (CAS No. 1829506-92-4): An Overview

2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid (CAS No. 1829506-92-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid.

Chemical Structure and Properties

2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms. The molecule consists of a pyrazole ring substituted with an acetamide group at the 4-position and a methylpropanoic acid moiety at the 1-position. This unique structure imparts specific chemical properties that make it an interesting candidate for pharmaceutical development.

The compound exhibits excellent solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), which facilitates its use in various biological assays. Additionally, its acidic nature, due to the presence of the carboxylic acid group, allows for the formation of stable salts, enhancing its bioavailability and stability in different formulations.

Synthesis Methods

The synthesis of 2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid has been reported using several methodologies. One common approach involves the reaction of 4-acetamidopyrazole with 2-bromopropanoic acid in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another method involves the condensation of 4-acetamidopyrazole with methyl bromoacetate followed by hydrolysis to obtain the carboxylic acid.

Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes for this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste production.

Biological Activity and Therapeutic Potential

2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid has been extensively studied for its biological activity and therapeutic potential. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid has also demonstrated promising antitumor activity. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further investigation into the clinical potential of 2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacokinetic properties and developing more effective formulations for clinical use. Additionally, efforts are being made to explore its potential in combination therapy with other drugs to enhance therapeutic outcomes.

Conclusion

2-(4-Acetamidopyrazol-1-yl)-2-methylpropanoic acid (CAS No. 1829506-92-4) is a promising compound with a unique chemical structure that offers significant therapeutic potential. Its anti-inflammatory and antitumor activities make it an attractive candidate for further development in pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play an important role in advancing treatments for various diseases.